![molecular formula C16H16INO3 B3551360 N-(4-iodo-2-methylphenyl)-2-(2-methoxyphenoxy)acetamide](/img/structure/B3551360.png)
N-(4-iodo-2-methylphenyl)-2-(2-methoxyphenoxy)acetamide
Overview
Description
N-(4-iodo-2-methylphenyl)-2-(2-methoxyphenoxy)acetamide, also known as IMMA, is a chemical compound that has been studied extensively for its potential use in scientific research. IMMA is a member of the acetamide family and is commonly used in the synthesis of other organic compounds.
Mechanism of Action
The mechanism of action of N-(4-iodo-2-methylphenyl)-2-(2-methoxyphenoxy)acetamide is not fully understood, but it is thought to act as an inhibitor of certain enzymes and proteins involved in biological processes. This compound has been shown to inhibit the growth of cancer cells in vitro, suggesting that it may have potential as an anti-cancer agent.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects, including inhibition of cell proliferation, induction of apoptosis, and modulation of gene expression. These effects are thought to be mediated by the inhibition of certain enzymes and proteins involved in these processes.
Advantages and Limitations for Lab Experiments
One advantage of using N-(4-iodo-2-methylphenyl)-2-(2-methoxyphenoxy)acetamide in lab experiments is its high purity and stability, which allows for accurate and reproducible results. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to interpret the results of experiments involving this compound.
Future Directions
There are several future directions for research involving N-(4-iodo-2-methylphenyl)-2-(2-methoxyphenoxy)acetamide, including further studies on its mechanism of action, exploration of its potential as an anti-cancer agent, and investigation of its use in the synthesis of other organic compounds. Additionally, the development of new and more efficient synthesis methods for this compound could lead to increased availability and lower costs for researchers.
Scientific Research Applications
N-(4-iodo-2-methylphenyl)-2-(2-methoxyphenoxy)acetamide has been used in a variety of scientific research applications, including as a starting material for the synthesis of other organic compounds, as a reagent in chemical reactions, and as a tool for studying the mechanism of action of certain biological processes.
properties
IUPAC Name |
N-(4-iodo-2-methylphenyl)-2-(2-methoxyphenoxy)acetamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16INO3/c1-11-9-12(17)7-8-13(11)18-16(19)10-21-15-6-4-3-5-14(15)20-2/h3-9H,10H2,1-2H3,(H,18,19) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VSCJBXKEAXPRTP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)I)NC(=O)COC2=CC=CC=C2OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16INO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
397.21 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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